7-Amino-5-chloroindolin-2-one

• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• IUPAC Name: 7-amino-5-chloro-1,3-dihydroindol-2-one
• InChI: InChI=1S/C8H7ClN2O/c9-5-1-4-2-7(12)11-8(4)6(10)3-5/h1,3H,2,10H2,(H,11,12)
• InChI Key: IQUDXSGAIKORKW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC(=C2)Cl)N)NC1=O

Description

7-Amino-5-chloroindolin-2-one is a heterocyclic compound featuring an indolin-2-one backbone substituted with an amino group at position 7 and a chlorine atom at position 4. The amino group enhances hydrogen-bonding capacity, while the chloro substituent influences electron distribution and lipophilicity.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Position and Functional Group Variations

Positional Isomerism: Amino Group Placement

• 5-Aminoindolin-2-one hydrochloride (CAS 120266-80-0, Similarity: 0.98 ): The amino group at position 5 (vs. 7 in the target compound) reduces electronic effects on the indolinone ring. This positional shift may alter binding affinity in biological systems due to steric and electronic mismatches. Molecular weight: ~183 g/mol (vs. target compound’s estimated ~198 g/mol, assuming C₈H₆ClN₂O).
• 3-Amino-7-methylindolin-2-one hydrochloride (CAS 1214090-45-5, Similarity: 0.98 ): Amino at position 3 and methyl at position 7 introduce steric hindrance and reduce polarity compared to the target compound.

Halogen Substitution: Chloro vs. Fluoro/Bromo

• Fluorine’s small size may enhance metabolic stability compared to chlorine. Molecular formula: C₈H₄ClFNO; MW: 200.58 g/mol.
• However, bromine’s larger size may reduce bioavailability compared to the amino group.

Functional Group Additions and Modifications

Thiophene and Imidazolidinone Derivatives

• The thiophene’s electron-rich nature contrasts with the amino group’s basicity, altering interaction profiles. Molecular weight: 277.73 g/mol.
• 5-Chloro-3-(3-((diphenylamino)methyl)-5-oxo-2-thioxoimidazolidin-1-ylimino)indolin-2-one : A complex derivative with a thioxoimidazolidin substituent. The sulfur atom and diphenylamino group enhance electron-withdrawing effects, shifting NMR signals (e.g., NH at 12.20 ppm) and IR bands (NH stretch at 3388 cm⁻¹).

Physicochemical and Spectral Comparisons

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Spectral Features
7-Amino-5-chloroindolin-2-one*	C₈H₆ClN₂O	~198	NH stretch (IR: ~3350 cm⁻¹), aromatic protons (NMR: δ 6.5–7.5 ppm)
5-Aminoindolin-2-one hydrochloride	C₈H₇ClN₂O	183 (free base)	NH₃⁺ (NMR: δ 8.0–8.5 ppm)
7-Bromo-5-chloroindolin-2-one	C₈H₅BrClNO	246.49	Halogenated aromatic protons (NMR: δ 7.0–7.8 ppm)
5-Chloro-3-(thiophen-2-ylmethylene)indolin-2-one	C₁₃H₈ClNOS	277.73	Thiophene protons (NMR: δ 7.2–7.6 ppm), C=S (IR: ~1250 cm⁻¹)